4-{[3-Methoxy-4-(pentyloxy)benzylidene]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
4-{[3-Methoxy-4-(pentyloxy)benzylidene]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
Brand Name:
Vulcanchem
CAS No.:
691393-13-2
VCID:
VC0363558
InChI:
InChI=1S/C17H22N4O3S/c1-4-5-6-9-24-14-8-7-13(10-15(14)23-3)11-18-21-16(22)12(2)19-20-17(21)25/h7-8,10-11H,4-6,9H2,1-3H3,(H,20,25)/b18-11+
SMILES:
CCCCCOC1=C(C=C(C=C1)C=NN2C(=O)C(=NNC2=S)C)OC
Molecular Formula:
C17H22N4O3S
Molecular Weight:
362.4g/mol
4-{[3-Methoxy-4-(pentyloxy)benzylidene]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
CAS No.: 691393-13-2
Main Products
VCID: VC0363558
Molecular Formula: C17H22N4O3S
Molecular Weight: 362.4g/mol
CAS No. | 691393-13-2 |
---|---|
Product Name | 4-{[3-Methoxy-4-(pentyloxy)benzylidene]amino}-6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one |
Molecular Formula | C17H22N4O3S |
Molecular Weight | 362.4g/mol |
IUPAC Name | 4-[(E)-(3-methoxy-4-pentoxyphenyl)methylideneamino]-6-methyl-3-sulfanylidene-2H-1,2,4-triazin-5-one |
Standard InChI | InChI=1S/C17H22N4O3S/c1-4-5-6-9-24-14-8-7-13(10-15(14)23-3)11-18-21-16(22)12(2)19-20-17(21)25/h7-8,10-11H,4-6,9H2,1-3H3,(H,20,25)/b18-11+ |
Standard InChIKey | JVBAMQLKYBQNMG-WOJGMQOQSA-N |
Isomeric SMILES | CCCCCOC1=C(C=C(C=C1)/C=N/N2C(=O)C(=NNC2=S)C)OC |
SMILES | CCCCCOC1=C(C=C(C=C1)C=NN2C(=O)C(=NNC2=S)C)OC |
Canonical SMILES | CCCCCOC1=C(C=C(C=C1)C=NN2C(=O)C(=NNC2=S)C)OC |
PubChem Compound | 6864572 |
Last Modified | Nov 11 2021 |
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